Cas no 184424-12-2 (2-Azetidinone,4-(formyloxy)-3-(1-methylethyl)-, cis- (9CI))

184424-12-2 structure
Product name:2-Azetidinone,4-(formyloxy)-3-(1-methylethyl)-, cis- (9CI)
2-Azetidinone,4-(formyloxy)-3-(1-methylethyl)-, cis- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Azetidinone,4-(formyloxy)-3-(1-methylethyl)-, cis- (9CI)
- 2-Azetidinone,4-(formyloxy)-3-(1-methylethyl)-,cis-(9CI)
- 184424-12-2
- [(2R,3S)-4-oxo-3-propan-2-ylazetidin-2-yl] formate
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- Inchi: InChI=1S/C7H11NO3/c1-4(2)5-6(10)8-7(5)11-3-9/h3-5,7H,1-2H3,(H,8,10)/t5-,7-/m1/s1
- InChI Key: ALLKYDBENHOVKN-IYSWYEEDSA-N
- SMILES: C(O[C@H]1NC(=O)[C@H]1C(C)C)=O
Computed Properties
- Exact Mass: 157.07393
- Monoisotopic Mass: 157.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 55.4
2-Azetidinone,4-(formyloxy)-3-(1-methylethyl)-, cis- (9CI) Related Literature
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Khodayar Gholivand,Foroogh Molaei New J. Chem., 2015,39, 3747-3757
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2. Translating endoplasmic reticulum biology into the clinic: a role for ER-targeted natural products?David M. Pereira,Patrícia Valentão,Georgina Correia-da-Silva,Natércia Teixeira,Paula B. Andrade Nat. Prod. Rep., 2015,32, 705-722
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Susumu Arimori,Matthew G. Davidson,Thomas M. Fyles,Thomas G. Hibbert,Tony D. James,Gabriele I. Kociok-Köhn Chem. Commun., 2004, 1640-1641
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Chih-Chia Cheng,Wei-Ling Lin,Zhi-Sheng Liao,Chih-Wei Chu,Jyun-Jie Huang,Shan-You Huang,Wen-Lu Fan Polym. Chem., 2017,8, 7469-7474
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Oriana Esposito,Alexandra K. de K. Lewis,Peter B. Hitchcock,Stephen Caddick,F. Geoffrey N. Cloke Chem. Commun., 2007, 1157-1159
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